N-(5-chloro-2-methoxyphenyl)-1-(4-(2-methoxybenzamido)benzyl)-1H-imidazole-4-carboxamide
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Description
N-(5-chloro-2-methoxyphenyl)-1-(4-(2-methoxybenzamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C26H23ClN4O4 and its molecular weight is 490.94. The purity is usually 95%.
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Scientific Research Applications
Angiotensin II Receptor Antagonists :
- A study explored the development of nonpeptide angiotensin II receptor antagonists, focusing on a series of N-(biphenylylmethyl)imidazoles. These compounds demonstrated potent antihypertensive effects upon oral administration, which is a significant advancement over previously reported compounds in the series that were active only when administered intravenously (Carini et al., 1991).
Synthesis of Novel Compounds :
- The synthesis of 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide was achieved using a 'one-pot' reductive cyclization method. This research contributes to the expanding field of chemical synthesis, particularly in the context of benzamides and imidazoles (Bhaskar et al., 2019).
Antimicrobial and Antioxidant Activities :
- A study identified a new benzamide from endophytic Streptomyces and investigated its antimicrobial and antioxidant activities. This research highlights the potential of benzamides in the development of new antimicrobial and antioxidant agents (Yang et al., 2015).
Cytotoxicity of Derivatives :
- Research on the cytotoxicity of some new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, including those with benzamide structures, was conducted to evaluate their potential as anticancer agents. The study contributes to understanding the role of these compounds in cancer treatment (Hassan et al., 2014).
5-HT3 Receptor Antagonists :
- A study focused on the synthesis and evaluation of 3-substituted 5-chloro-2-methoxybenzamides for serotonin-3 (5-HT3) receptor binding affinity. This research is significant for developing new compounds that can serve as potent 5-HT3 receptor antagonists (Kuroita et al., 1996).
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-1-[[4-[(2-methoxybenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23ClN4O4/c1-34-23-6-4-3-5-20(23)25(32)29-19-10-7-17(8-11-19)14-31-15-22(28-16-31)26(33)30-21-13-18(27)9-12-24(21)35-2/h3-13,15-16H,14H2,1-2H3,(H,29,32)(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAWRDDDYINDEPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.